Cas no 2228189-60-2 (3,3-difluoro-1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanamine
• CAS No: 2228189-60-2
• MF: C₁₃H₁₅F₂N₃
• MW: 251.275109529495
• CID: 5829614
• PubChem ID: 165736751
• Update Time: 2025-05-26

3,3-difluoro-1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanamine
• [3,3-difluoro-1-(1-methyl-1H-indazol-3-yl)cyclobutyl]methanamine
• 2228189-60-2
• EN300-1945627

• Inchi： 1S/C13H15F2N3/c1-18-10-5-3-2-4-9(10)11(17-18)12(8-16)6-13(14,15)7-12/h2-5H,6-8,16H2,1H3
• InChI Key： IPVWJLGMCRCHKI-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C2C3C=CC=CC=3N(C)N=2)C1)F

Computed Properties

• Exact Mass: 251.12340382g/mol
• Monoisotopic Mass: 251.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,3-difluoro-1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanamine

Comprehensive Overview of 3,3-difluoro-1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanamine (CAS No. 2228189-60-2)

The compound 3,3-difluoro-1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanamine (CAS No. 2228189-60-2) is a fluorinated cyclobutyl derivative with a unique structural framework, combining an indazole moiety with a difluorinated cyclobutane ring. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity and versatility. The presence of the 1-methyl-1H-indazol-3-yl group and the 3,3-difluorocyclobutyl backbone makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

In recent years, the demand for fluorinated compounds like 3,3-difluoro-1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanamine has surged, driven by their enhanced metabolic stability and membrane permeability. Researchers are particularly interested in its potential applications in kinase inhibition and GPCR modulation, which are hot topics in precision medicine. The compound's difluorinated cyclobutane segment is notable for its ability to mimic bioactive conformations, a feature often explored in fragment-based drug design (FBDD). This aligns with the growing trend of leveraging computational chemistry and AI-driven molecular modeling to accelerate lead optimization.

From a synthetic chemistry perspective, the preparation of CAS No. 2228189-60-2 involves multi-step organic transformations, including palladium-catalyzed cross-coupling and fluorination reactions. Its methanamine functional group offers a handle for further derivatization, making it a valuable intermediate in medicinal chemistry. The compound's LogP and polar surface area suggest favorable pharmacokinetic properties, a critical consideration in modern drug development. These attributes have sparked discussions in forums and publications about its role in addressing challenges like drug resistance and off-target effects.

The rise of 3,3-difluoro-1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanamine also intersects with sustainability trends in chemical synthesis. Green chemistry principles are being applied to optimize its production, reducing waste and energy consumption. This resonates with industry efforts to meet ESG (Environmental, Social, and Governance) goals, a frequently searched topic among stakeholders. Additionally, its potential use in agrochemicals—such as plant growth regulators—has been explored, though this remains an emerging area of study.

Analytical characterization of CAS No. 2228189-60-2 typically employs techniques like NMR, HPLC-MS, and X-ray crystallography to confirm purity and stereochemistry. These methods are essential for quality control, especially given the compound's relevance in high-throughput screening (HTS) campaigns. The indazole ring system, a common pharmacophore in FDA-approved drugs, further underscores its translational potential. As such, patent filings and preclinical studies referencing this compound have increased, reflecting its commercial and scientific value.

In summary, 3,3-difluoro-1-(1-methyl-1H-indazol-3-yl)cyclobutylmethanamine represents a compelling case study in the intersection of fluorine chemistry and heterocyclic drug design. Its multifaceted applications—from oncology to sustainable agriculture—highlight its adaptability to diverse research needs. With ongoing advancements in synthetic methodologies and biological evaluation, this compound is poised to remain a focal point in innovation-driven industries.